Cas no 139428-86-7 (1-Butanethiol, 2-amino-4-(methylthio)-, (S)-)

• Product Name: 1-Butanethiol, 2-amino-4-(methylthio)-, (S)-
• CAS No: 139428-86-7
• MF: C₅H₁₃NS₂
• MW: 151.293418645859
• CID: 1280560
• PubChem ID: 22885599
• Update Time: 2025-04-20

1-Butanethiol, 2-amino-4-(methylthio)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanethiol, 2-amino-4-(methylthio)-, (S)-
• 1-Butanethiol, 2-amino-4-(methylthio)-, (2S)-
• 139428-86-7
• PD178382
• RF9JCP2FVB
• (2S)-2-Amino-4-(methylthio)-1-butanethiol
• SCHEMBL7164846
• CHEMBL36661
• (2S)-2-amino-4-(methylsulfanyl)butane-1-thiol
• BDBM50078128
• (2S)-2-Azanyl-4-methylsulfanyl-butane-1-thiol
• (S)-2-Amino-4-methylsulfanyl-butane-1-thiol
• UNII-RF9JCP2FVB

• Inchi： 1S/C5H13NS2/c1-8-3-2-5(6)4-7/h5,7H,2-4,6H2,1H3/t5-/m0/s1
• InChI Key： NSPBTQHSHXESOT-YFKPBYRVSA-N
• SMILES： S(C)CC[C@@H](CS)N

Computed Properties

• Exact Mass: 151.04909
• Monoisotopic Mass: 151.04894177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 49.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 26.02